4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline
Overview
Description
“4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline” is a chemical compound with the CAS Number: 1224932-55-1 . It has a molecular weight of 233.36 and its linear formula is C14H23N3 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C14H23N3 . The InChI Code for this compound is RQZFRKKVDQQMAD-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a molecular weight of 233.36 . Unfortunately, other physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Drug Design and Development
4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline: is a piperidine derivative, which is a crucial building block in medicinal chemistry. Piperidine structures are found in more than twenty classes of pharmaceuticals . This compound can be used to synthesize novel drugs with potential therapeutic effects. Its structural flexibility allows for the creation of diverse pharmacophores, which can interact with various biological targets.
Synthesis of Biologically Active Piperidines
The compound serves as a precursor in the synthesis of biologically active piperidines. These activities include hydrogenation, cyclization, cycloaddition, and annulation processes . The resulting piperidines can exhibit a wide range of biological activities and are often explored for their pharmacological potential.
Multicomponent Reactions (MCRs)
In organic synthesis, multicomponent reactions are efficient ways to create complex molecules with high atom economy4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline can participate in MCRs, leading to the rapid generation of diverse compound libraries for drug discovery efforts .
Alkaloid Synthesis
Alkaloids are naturally occurring compounds that contain basic nitrogen atoms. This compound can be used in the synthesis of alkaloid analogs, which are important for studying neuroreceptors and can lead to the development of drugs for neurological disorders .
Material Science
In material science, piperidine derivatives can be used to modify the properties of materials, such as polymers. They can act as curing agents, improving the thermal stability and mechanical properties of the materials .
Analytical Chemistry
As an amine, 4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline can be used in analytical chemistry for the derivatization of compounds, enhancing their detectability and quantification in various analytical techniques .
Chemical Synthesis
This compound can be employed in chemical synthesis as a reagent or catalyst for various reactions, including amination, which is essential for introducing amine groups into molecular frameworks .
Pharmacological Research
The piperidine moiety is a common feature in many drugs and is associated with a variety of pharmacological activities. Research into 4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline can lead to the discovery of new drugs with potential applications in pain management, cardiovascular diseases, and psychiatric disorders .
Safety and Hazards
properties
IUPAC Name |
4-[4-[(dimethylamino)methyl]piperidin-1-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3/c1-16(2)11-12-7-9-17(10-8-12)14-5-3-13(15)4-6-14/h3-6,12H,7-11,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQZFRKKVDQQMAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1CCN(CC1)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-((Dimethylamino)methyl)piperidin-1-yl)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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